Cas no 2172545-31-0 (2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172545-31-0
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 6410207
• PubChem ID: 165602120
• Update Time: 2025-07-09

2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1599006
• 2172545-31-0
• 2-[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C13H20N4O/c1-9(2)10(3)17-13(11-5-7-18-8-11)12(4-6-14)15-16-17/h9-11H,4-5,7-8H2,1-3H3
• InChI Key： YJNJIHKOTYTPDZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C(C)C(C)C

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172545-31-0)

The compound 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172545-31-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for further pharmacological evaluation. The compound's structure, featuring a triazole ring and an acetonitrile moiety, suggests potential interactions with biological targets, making it a promising scaffold for drug development.

In vitro and in vivo studies have demonstrated that 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits notable biological activity. Preliminary data indicate its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. These findings suggest that the compound could be a valuable lead molecule for the development of novel anti-inflammatory or anti-cancer agents.

Further investigations into the pharmacokinetic properties of 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile have revealed favorable absorption and distribution profiles. However, challenges related to metabolic stability and potential toxicity require additional optimization. Researchers are currently exploring structural modifications to enhance the compound's drug-like properties while maintaining its biological activity.

The potential therapeutic applications of 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile extend beyond its initial indications. Recent studies have explored its use in combination therapies, where it may act synergistically with existing drugs to improve treatment outcomes. Additionally, its unique chemical structure makes it a candidate for further exploration in other disease areas, such as neurodegenerative disorders and infectious diseases.

In conclusion, 2-1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172545-31-0) represents a promising compound with significant potential in medicinal chemistry. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its therapeutic applications. Future studies will likely provide deeper insights into its mechanism of action and clinical potential, paving the way for its development into a novel therapeutic agent.